Cas no 91245-59-9 ((1-phenylcyclobutyl)methanamine)

(1-phenylcyclobutyl)methanamine structure
91245-59-9 structure
Product Name:(1-phenylcyclobutyl)methanamine
CAS No:91245-59-9
MF:C11H15N
MW:161.243502855301
MDL:MFCD06213096
CID:799456
PubChem ID:15611176
Update Time:2025-04-19

(1-phenylcyclobutyl)methanamine Chemical and Physical Properties

Names and Identifiers

    • Cyclobutanemethanamine,1-phenyl-
    • (1-phenylcyclobutyl)methanamine
    • (1-phenylcyclobutyl)methylamine
    • C-(1-Phenyl-cyclobutyl)-methylamine
    • 1-Phenylcyclobutanemethanamine
    • TS-02153
    • SCHEMBL294970
    • Z212171864
    • P10345
    • 1-(1-PHENYLCYCLOBUTYL)METHANAMINE
    • MFCD06213096
    • AUOZFCSMXYBIQW-UHFFFAOYSA-N
    • J-500256
    • DTXSID00575723
    • A917055
    • EN300-25683
    • FT-0736620
    • AB23383
    • SY168259
    • AKOS000303328
    • CS-0056584
    • (1-Phenylcyclobutyl)methylamine, AldrichCPR
    • 1-PHENYL-CYCLOBUTANEMETHYLAMINE
    • 91245-59-9
    • DS-021981
    • DA-01128
    • MDL: MFCD06213096
    • Inchi: 1S/C11H15N/c12-9-11(7-4-8-11)10-5-2-1-3-6-10/h1-3,5-6H,4,7-9,12H2
    • InChI Key: AUOZFCSMXYBIQW-UHFFFAOYSA-N
    • SMILES: NCC1(C2C=CC=CC=2)CCC1

Computed Properties

  • Exact Mass: 161.120449483g/mol
  • Monoisotopic Mass: 161.120449483g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 1.018
  • Boiling Point: 256.7°Cat760mmHg
  • Flash Point: 107.7°C
  • Refractive Index: 1.558

(1-phenylcyclobutyl)methanamine Security Information

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